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Compound of Interest

7-Methyl-1H-indole-2-
Compound Name:

carbaldehyde
CAS No.: 1796-37-8
Cat. No.: B157106

Get Quote

Executive Summary & Immediate Directives

Do not dispose of 7-Methyl-1H-indole-2-carbaldehyde down the drain. This compound is a
nitrogen-containing heterocycle with aldehyde functionality, classifying it as Hazardous Organic
Waste.[1]

e Primary Hazard: Irritant (Skin/Eye/Respiratory) and Potential Sensitizer.[1]

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1]

e Immediate Storage: Store in a tightly sealed container, protected from light and air, at 2—8°C.
Aldehydes are prone to autoxidation; minimize headspace to prevent conversion to the
corresponding carboxylic acid.[1]

Chemical Profile & Hazard Logic

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b157106#bc-rfq
https://www.benchchem.com/product/b157106/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-7-methyl-1h-indole-2-carbaldehyde-1
https://www.chemscene.com/19005-93-7.html
https://www.chemscene.com/19005-93-7.html
https://www.chemscene.com/19005-93-7.html
https://www.chemscene.com/19005-93-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

To handle this compound safely, one must understand the causality of its hazards.[1] The

indole core provides lipophilicity (skin absorption potential), while the aldehyde group

introduces chemical reactivity (oxidation/Schiff base formation).[1]

ble 1: Physicochemical | (11121

Parameter

Specification

Operational Implication

Compound Name

7-Methyl-1H-indole-2-
carbaldehyde

Target analyte

CAS Number

142402-17-7 (Analog: 19005-
93-7)

Use for waste manifesting

Physical State

Solid (Powder/Crystal)

Dust inhalation risk; requires
N95/P100 mask

Reactivity

Air/Light Sensitive

Aldehyde Autoxidation: Can
form peroxides/acids over
time.[1]

GHS Classification

H315, H319, H335

Irritating to mucous
membranes.[1] Handle in fume
hood.

Waste Code (RCRA)

Not P/U Listed; Assign D001 (if

ignitable) or General Organic

Non-halogenated organic

waste stream.[1]

Expert Insight: While many researchers treat indoles as benign, the C-2 aldehyde position is

electronically active.[1] In the presence of strong oxidizers, this compound can react

exothermically.[1] Consequently, never consolidate this waste with oxidizing acids (e.g., Nitric

Acid, Chromic Acid).[1]

Decision Framework: Disposal Workflows

The following self-validating logic tree ensures you select the correct waste stream based on

the physical state of the material.
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Start: Waste Material
7-Methyl-1H-indole-2-carbaldehyde

Determine Physical State

Solid Waste Liquid Waste
(Pure Substance/Contaminated Debris) (Dissolved in Solvent)

Double Bag -> Solid Waste Bin [l SRR o

Protocol A: ‘]

Contains Halogens

Halogenated Organic Waste Non-Halogenated Organic Waste
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO, Ethyl Acetate)

Carboy -> Halogenated Tag Carboy -> Non-Halogenated Tag

Protocol B: ‘] Protocol C: ‘]

Click to download full resolution via product page

Figure 1: Decision matrix for segregating indole-aldehyde waste streams to prevent cross-
contamination and ensure regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired pure chemical, contaminated weighing boats, gloves, or paper towels.[1]

» Containment: Transfer the solid material into a clear, sealable polyethylene bag.
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e Secondary Containment: Place the first bag inside a second bag (double-bagging) to prevent
particle leakage.

e Labeling: Attach a hazardous waste tag.
o Chemical Name: "7-Methyl-1H-indole-2-carbaldehyde (Solid) & Debris"[1]
o Hazard Checkbox: Toxic, Irritant.[1][2]

o Disposal: Place in the laboratory’s designated Solid Hazardous Waste Drum.

Protocol B & C: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors, or stock solutions.[1]
e Segregation (The Critical Step):

o If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated waste stream.

[1]

o If dissolved in Methanol, DMSO, or Ethyl Acetate: Use the Non-Halogenated waste
stream.[1]

» Transfer: Pour into the appropriate HDPE or Glass waste carboy using a funnel.[1]
o Caution: Do not fill carboys >90% full to allow for thermal expansion.[1]

e Rinsing: Triple-rinse the original container with the compatible solvent and add rinsate to the
waste carboy.[1]

e Logging: Immediately update the waste log sheet attached to the carboy with the volume and
chemical name.[1]

Emergency Spill Response

Scenario: You have spilled 5g of solid 7-Methyl-1H-indole-2-carbaldehyde on the benchtop.

o Evacuate & PPE: Alert nearby personnel. Don nitrile gloves, safety goggles, and a lab coat.
[1] If dust is visible in the air, use an N95 respirator.[1]
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e Dry Clean-Up (Preferred):
o Do not wet the powder initially (this spreads the contamination).[1]

o Cover the spill with a damp paper towel (to suppress dust) or use a scoop/dustpan
dedicated to hazardous waste.[1]

o Surface Decontamination:

o Once the bulk solid is removed, wipe the surface with a soap/water solution followed by
Ethanol (70%).[1]

o Why Ethanol? Indole aldehydes have limited solubility in pure water; ethanol ensures the
lipophilic residues are solubilized and removed.[1]

o Waste Disposal: All cleanup materials (towels, gloves, scoop contents) go into Protocol A
(Solid Waste).[1]

Regulatory & Compliance Context

This guide adheres to the principles of the Resource Conservation and Recovery Act (RCRA).

[1]

» Waste Determination: Under 40 CFR 262.11, the generator (you) must determine if waste is
hazardous.[1] While 7-Methyl-1H-indole-2-carbaldehyde is not explicitly "P" or "U" listed, it
exhibits characteristics of toxicity and ignitability (if in solvent), mandating management as
hazardous waste [1].[1]

» Aldehyde Specifics: EPA guidelines for atmospheric aldehydes suggest that while specific
disposal methods vary, incineration is the standard for organic carbonyls to ensure complete
destruction of the indole ring [2].[1]

References

» US Environmental Protection Agency (EPA).Hazardous Waste Generators: Categories and
Requirements.[1] EPA.gov.[1] Available at: [Link][1]
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e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]
e 2. cdhfinechemical.com [cdhfinechemical.com]

e To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 7-Methyl-
1H-indole-2-carbaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157106/docs#operational-guide-disposal-handling-of-
7-methyl-1h-indole-2-carbaldehyde-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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